Cas no 10148-71-7 ((2S,3R)-(+)-2-Amino-3-hydroxy-4-methylpentanoicacid)

• Product Name: (2S,3R)-(+)-2-Amino-3-hydroxy-4-methylpentanoicacid
• CAS No: 10148-71-7
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• MDL: MFCD00142983
• CID: 48426
• PubChem ID: 6994743
• Update Time: 2025-06-08

(2S,3R)-(+)-2-Amino-3-hydroxy-4-methylpentanoicacid Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-2-Amino-3-hydroxy-4-methylpentanoic acid
• L(+)-threo-3-Hydroxyleucine
• (2S,3R)-(+)-2-Amino-3-hydroxy-4-methylpentanoic acid
• (2S,3R)-3-Hydroxyleucine
• (2S,3R)-β-Hydroxyleucine
• (2S,3R)-2-azaniumyl-3-hydroxy-4-methylpentanoate
• NSC 524546
• 3-Hydroxy-L-Leucine
• L-THREO-HYDROXYLEUCINE
• (3R)-3-Hydroxy-L-leucine
• THREO-3-HYDROXY-L-LEUCINE
• L-erythro β-Hydroxyleucine
• 3S)-2-AMino-3-Methoxybutanoic acid
• (2S,3R)-2-Amino-3-hydroxy-4-methyl-pentanoic acid
• SCHEMBL2032146
• A897147
• 10148-71-7
• AKOS015841478
• (2s,3r)-beta-hydroxyleucine
• Q27461121
• AS-59491
• (2S,3R)-2-amino-3-hydroxy-4-methylpentanoic acid (non-preferred name)
• (2S,3R)-beta-Hydroxyleucine Hydrochloride
• L-Leucine, 3-hydroxy-, (3R)-
• (2S,3R)-2-amino-3-hydroxy-4-methylpentanoicacid
• ZAYJDMWJYCTABM-CRCLSJGQSA-N
• (2S*,3R*)-2-amino-3-hydroxy-4-methyl-pentanoic acid
• AKOS006342683
• MFCD00142983
• beta-Hydroxyleucine
• AM84304
• 1598376-94-3
• threo-3-Hydroxy-L-leucine Hydrochloride; (2S,3R)-2-Amino-3-hydroxy-4-methylpentanoic acid Hydrochloride; L-threo-beta-Hydroxyleucine Hydrochloride; (3R)-3-Hydroxy-L-leucine Hydrochloride; NSC 524546 Hydrochloride
• (2S,3R)-(+)-2-Amino-3-hydroxy-4-methylpentanoicacid

• MDL： MFCD00142983
• Inchi： 1S/C6H13NO3/c1-3(2)5(8)4(7)6(9)10/h3-5,8H,7H2,1-2H3,(H,9,10)/t4-,5+/m0/s1
• InChI Key： ZAYJDMWJYCTABM-CRCLSJGQSA-N
• SMILES： O[C@@H]([C@@H](C(=O)O)N)C(C)C

Computed Properties

• Exact Mass: 147.09000
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -2
• Topological Polar Surface Area: 83.6

Experimental Properties

• Color/Form: Not available
• Density: 1.2006 (rough estimate)
• Melting Point: 225-227 ºC
• Boiling Point: 267.28°C (rough estimate)
• Refractive Index: 1.4240 (estimate)
• PSA: 83.55000
• LogP: 0.11550
• Specific Rotation: 18.5 º (c=1, 6N HCl 25 ºC)
• Solubility: Not available

(2S,3R)-(+)-2-Amino-3-hydroxy-4-methylpentanoicacid Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25;Solubility

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (2S,3R)-(+)-2-Amino-3-hydroxy-4-methylpentanoicacid

Introduction to (2S,3R)-(+)-2-Amino-3-hydroxy-4-methylpentanoic Acid and Its Significance in Modern Research

(2S,3R)-(+)-2-Amino-3-hydroxy-4-methylpentanoic acid, with the CAS number 10148-71-7, is a chiral amino acid that has garnered significant attention in the field of pharmaceutical research and biotechnology. This compound, also known as leucine enantiomer, is a non-essential amino acid that plays a crucial role in various biological processes. Its unique stereochemistry and chemical properties make it an invaluable tool in the development of novel therapeutic agents and biochemical studies.

The significance of (2S,3R)-(+)-2-Amino-3-hydroxy-4-methylpentanoic acid lies in its ability to serve as a building block for more complex molecules. In recent years, researchers have been exploring its potential applications in drug design, particularly in the development of enantiopure compounds that exhibit higher selectivity and efficacy. The stereochemical purity of this amino acid is essential for ensuring that the final drug product behaves as intended without unintended side effects.

One of the most exciting areas of research involving (2S,3R)-(+)-2-Amino-3-hydroxy-4-methylpentanoic acid is its role in proteostasis, the maintenance of protein homeostasis within cells. Studies have shown that this amino acid can influence the folding and stability of proteins, which is critical for preventing protein misfolding diseases such as Alzheimer's and Parkinson's. The ability to modulate protein folding using (2S,3R)-(+)-2-Amino-3-hydroxy-4-methylpentanoic acid opens up new avenues for therapeutic intervention.

In addition to its biological significance, (2S,3R)-(+)-2-Amino-3-hydroxy-4-methylpentanoic acid has been investigated for its potential in synthetic chemistry. Its chiral center makes it a valuable intermediate in the synthesis of enantiomerically pure compounds, which are often required for pharmaceutical applications. The growing demand for enantiopure drugs has driven interest in developing efficient synthetic routes to (2S,3R)-(+)-2-Amino-3-hydroxy-4-methylpentanoic acid, particularly through biocatalytic methods that offer high selectivity and mild reaction conditions.

The latest advancements in biocatalysis have enabled the production of (2S,3R)-(+)-2-Amino-3-hydroxy-4-methylpentanoic acid using engineered microbial systems. These systems can convert simple carbon sources into complex chiral molecules with high efficiency and yield. This approach not only reduces the environmental impact of chemical synthesis but also provides a sustainable alternative to traditional methods. The integration of metabolic engineering with synthetic biology has opened up new possibilities for producing high-value compounds like (2S,3R)-(+)-2-Amino-3-hydroxy-4-methylpentanoic acid.

Another area where (2S,3R)-(+)-2-Amino-3-hydroxy-4-methylpentanoic acid has shown promise is in the field of nutritional science. As a non-essential amino acid, it can be incorporated into dietary supplements and functional foods to support protein synthesis and overall health. The unique stereochemistry of this amino acid ensures that it can be efficiently utilized by the body without causing metabolic stress. This has made it a popular choice for athletes and individuals looking to enhance their nutritional intake.

The development of novel analytical techniques has also contributed to a deeper understanding of (2S,3R)-(+)-2-Amino-3-hydroxy-4-methylpentanoic acid. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) allow researchers to accurately determine the enantiomeric purity and structural integrity of this compound. These advancements have been crucial for ensuring that pharmaceutical formulations containing (2S,3R)-(+)-2-Amino-3-hydroxy-4-methylpentanoic acid meet stringent quality standards.

In conclusion, (2S,3R)-(+)-2-Amino-3-hydroxy-4-methylpentanoic acid (CAS no 10148-71-7) is a versatile and important compound with wide-ranging applications in pharmaceuticals, biotechnology, and nutritional science. Its unique stereochemistry and biological properties make it an invaluable tool for researchers seeking to develop novel therapeutic agents and understand complex biological processes. As research continues to uncover new applications for this compound, its importance is likely to grow even further.